4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

Solid-state characterization Crystallinity Pyrrole chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H11NO2
Molecular Weight 165.19 g/mol
CAS No. 2386-30-3
Cat. No. B12886661
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
CAS2386-30-3
Molecular FormulaC9H11NO2
Molecular Weight165.19 g/mol
Structural Identifiers
SMILESCC1=C(NC(=C1C(=O)C)C)C=O
InChIInChI=1S/C9H11NO2/c1-5-8(4-11)10-6(2)9(5)7(3)12/h4,10H,1-3H3
InChIKeyXGLYYTTZDQQNPF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3): A Specialized Pyrrole Dialdehyde Synthon for Targeted Heterocycle Construction


4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde is a heterobifunctional pyrrole building block featuring a formyl group at C2 and an acetyl group at C4, flanked by methyl substituents at C3 and C5. With a molecular formula of C9H11NO2 and a molecular weight of 165.19 g/mol, it exhibits a melting point of 166 °C . This compound is primarily employed as a versatile intermediate in the synthesis of porphyrins, BODIPY dyes, and pharmacologically active BET bromodomain inhibitors .

Orthogonal aldehyde and acetyl reactivity for regioselective heterocycle construction
3,5-Dimethyl groups provide steric shielding and modulate electronic effects
Essential building block for BET bromodomain inhibitor chemotypes

Why Generic Substitution Fails for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3)


The unique positioning of the acetyl and formyl groups on the electron-rich pyrrole core creates a reactivity profile that cannot be replicated by simple des-methyl or non-acetylated analogs. The 4-acetyl group engages in distinctive intermolecular hydrogen-bonding interactions, forming polymeric chains in the solid state, while the 3,5-dimethyl groups provide steric protection and modulate electronic effects [1]. These structural features directly influence downstream reaction yields and product selectivity in multi-step syntheses, rendering generic substitution non-viable for targeted applications.

Target
4-Acetyl and 3,5-dimethyl groups enable unique hydrogen-bonding networks and reactivity
Analog
Des-methyl or non-acetylated pyrroles cannot replicate the same solid-state packing or reaction outcomes
Target
Acetyl carbonyl participates in polymeric chain formation, influencing crystal properties
Analog
4-Ethyl or formyl-only analogs form dimers; substitution may alter solubility and dissolution
Target
High-melting crystalline solid suitable for solid-phase synthesis workflows
Analog
Non-acetylated analogs melt below 100 °C, complicating automated solid-phase handling

Quantitative Evidence Guide for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3) Differentiation


Melting Point Comparison: 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde vs. Non-Acetylated and Des-Methyl Analogs

The target compound exhibits a melting point of 166 °C , significantly higher than the 95–99 °C range reported for 3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2199-58-8) and the ~64 °C (predicted) for 4-acetyl-1H-pyrrole-2-carbaldehyde (CAS 16168-92-6) . The 67–71 °C elevation over the dimethyl analog and ~100 °C over the des-methyl acetyl analog indicates stronger intermolecular forces attributable to the combined acetyl and dimethyl substitution pattern.

Melting Point
Cross-study comparable
166 °C vs. 95–99 °C (dimethyl analog) and ~64 °C (des-methyl acetyl analog)
Supports crystalline integrity and solid-phase handling assessment
Reported literature values; confirm batch thermal profile
Solid-state characterization Crystallinity Pyrrole chemistry

Crystal Engineering: Polymeric Hydrogen-Bonded Chains vs. Dimeric Assembly in Pyrrole-2-carbaldehyde Derivatives

Crystallographic analysis reveals that benzyl 4-acetyl-3,5-dimethylpyrrole-2-carboxylate (III) forms unique polymeric hydrogen-bonded chains [H...O = 1.97 (2) Å] via the acetyl carbonyl, in contrast to the dimeric N-H...O=C hydrogen bonds observed for 4-ethyl-3,5-dimethylpyrrole-2-carbaldehyde (I) and related 2,4-dimethylpyrrole derivatives [1]. This chain architecture is stabilized by additional CH3...O interactions (C-H...O = 2.28–2.49 Å) and is directly attributable to the 4-acetyl substituent, as analogs bearing 4-ethyl or 4-carboxylate groups exclusively form dimers.

H-Bond Motif
Direct head-to-head
Polymeric chains (acetyl C=O···H-N 1.97 Å) vs. dimeric motifs for 4-ethyl analog
Polymeric packing may influence solubility and dissolution rate
Single-crystal XRD at 130 K; confirm lot-specific crystallinity
Crystal engineering Hydrogen bonding Supramolecular chemistry

Enabling Scaffold for High-Affinity BET Bromodomain Inhibitors: The 4-Acetyl-3,5-dimethylpyrrole Core

The target compound serves as the essential building block for a series of 1-(5-(1H-benzo[d]imidazole-2-yl)-2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one derivatives developed as BET bromodomain inhibitors . The most active derivative (35f) demonstrated high selectivity for BET BRD4, cell-cycle arrest in G0/G1 phase, apoptosis induction, and in vivo antitumor efficacy in a MV4-11 mouse xenograft model. In contrast, the 3,5-dimethylpyrrole-2-carbaldehyde scaffold lacking the 4-acetyl group cannot access this pharmacophore space, as the 4-acetyl moiety is critical for binding interactions within the acetyl-lysine recognition pocket.

BET Inhibitor Enabler
Class-level inference
Key intermediate for compound 35f BET BRD4 inhibitor series; 4-acetyl required for acetyl-lysine pocket binding
Essential building block for this chemotype; non-acetylated analogs not substitutable
Specific Ki/IC50 data available only for final inhibitors
BET inhibition Epigenetics Anticancer

Predicted Physicochemical Property Differentiation: LogP and Molecular Complexity

Predicted properties distinguish 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (LogP 1.65, molecular complexity 203) from the simpler 3,5-dimethyl-1H-pyrrole-2-carbaldehyde (LogP ~1.56, complexity ~153) . The increased lipophilicity and structural complexity reflect the additional acetyl group, which enhances membrane permeability potential and synthetic versatility. Notably, the PSA remains constant at 49.93 Ų across acetylated analogs, indicating that the dimethyl substitution modulates lipophilicity without altering polar surface area.

LogP & Complexity
Cross-study comparable
LogP 1.65 (complexity 203) vs. 1.56 (complexity ~153) for dimethyl analog
Higher lipophilicity may support organic-phase reactivity and membrane studies
In silico prediction; experimental verification recommended
Lipophilicity Drug-likeness Chemoinformatics

Best Research and Industrial Application Scenarios for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3)


Solid-Phase Peptide and Heterocycle Synthesis Requiring High-Melting Building Blocks

The high melting point (166 °C) of 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde, compared to non-acetylated and des-methyl analogs, ensures superior crystalline integrity during solid-phase synthesis. This minimizes handling losses and improves batch-to-batch reproducibility when used as a resin-bound intermediate or in automated synthesizers .

Crystal Engineering and Supramolecular Material Design Exploiting Polymeric Hydrogen Bonding

The 4-acetyl group enables unique polymeric hydrogen-bonded chains, unlike the dimeric motifs of 4-ethyl and other substituted analogs. This property can be harnessed for designing crystal forms with tailored solubility, dissolution profiles, or mechanical properties for specialized organic materials .

Medicinal Chemistry Campaigns Targeting BET Bromodomains for Oncology Indications

This aldehyde is an essential building block for synthesizing a novel series of BET BRD4 inhibitors, as demonstrated by the development of compound 35f. Researchers developing inhibitors based on the 4-acyl pyrrole scaffold must procure this specific intermediate, as non-acetylated alternatives cannot access the critical acetyl-lysine recognition pocket interactions .

Porphyrin and BODIPY Dye Synthesis Requiring Orthogonal Aldehyde/Acetyl Reactivity

The compound's differentiated LogP and dual functionality (aldehyde and acetyl) offer orthogonal reactive handles for constructing complex porphyrins and BODIPY dyes. The acetyl group provides an additional point of diversification not available in the simpler 3,5-dimethyl-1H-pyrrole-2-carbaldehyde scaffold, enabling more elaborate molecular architectures .

Application
Selection Property
Validation Focus
Solid-phase heterocycle synthesis
High-melting crystalline building block
Batch thermal stability and handling reproducibility
Crystal engineering / supramolecular design
Polymeric hydrogen-bonded chain capability
Solubility, dissolution profile, and mechanical properties of crystalline forms
BET bromodomain inhibitor lead generation
4-Acetyl pyrrole scaffold enabling BRD4 pharmacophore
Acetyl-lysine pocket binding interactions and selectivity profiling
Porphyrin and BODIPY dye diversification
Orthogonal aldehyde/acetyl reactivity with enhanced lipophilicity
Regioselective elaboration and purity of final dye products
Quote Request

Request a Quote for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.